Cas no 2228306-68-9 (3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid
• CAS No: 2228306-68-9
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 6196110
• PubChem ID: 165639770
• Update Time: 2025-10-29

3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid
• 2228306-68-9
• EN300-1919862

• Inchi： 1S/C10H13BrO2S/c1-6-5-14-7(8(6)11)4-10(2,3)9(12)13/h5H,4H2,1-3H3,(H,12,13)
• InChI Key： XEJWNNSGBZKXCY-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid

Research Brief on 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid (CAS: 2228306-68-9): Recent Advances and Applications

3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid (CAS: 2228306-68-9) is a brominated thiophene derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including inflammatory disorders and cancer. The presence of the bromine atom and the thiophene ring in its structure offers versatile reactivity, making it a valuable building block for further chemical modifications.

Recent studies have focused on the synthesis and optimization of 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of small-molecule inhibitors targeting the NLRP3 inflammasome, a critical component in the pathogenesis of inflammatory diseases. The researchers employed a multi-step synthetic route to derivatize the compound, yielding analogs with improved potency and selectivity. These findings underscore the compound's potential as a scaffold for anti-inflammatory drug development.

In addition to its role in inflammasome inhibition, 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid has been investigated for its anticancer properties. A 2024 preprint on bioRxiv reported that derivatives of this compound exhibited promising activity against triple-negative breast cancer (TNBC) cell lines. The study highlighted the compound's ability to disrupt cellular signaling pathways involved in tumor proliferation and metastasis. Mechanistic studies revealed that the bromine atom plays a crucial role in the compound's interaction with target proteins, suggesting opportunities for further structure-activity relationship (SAR) optimization.

The compound's synthetic accessibility and modularity have also made it a subject of interest in chemical biology. Researchers have utilized 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid as a starting material for the development of fluorescent probes and affinity-based protein labeling tools. A recent publication in ACS Chemical Biology described its incorporation into a probe for real-time imaging of enzyme activity in live cells, showcasing its versatility beyond traditional drug discovery applications.

Despite these advancements, challenges remain in the clinical translation of derivatives based on 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylpropanoic acid. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further preclinical studies. However, the growing body of research supports the compound's potential as a valuable tool in both therapeutic development and chemical biology. Future directions may include the exploration of its utility in targeted drug delivery systems and combination therapies.